Cas no 1704208-99-0 (3-amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one
• CAS No: 1704208-99-0
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5819243
• PubChem ID: 165483187
• Update Time: 2025-10-15

3-amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one
• 1704208-99-0
• EN300-1106621

• Inchi： 1S/C9H11ClN2O/c1-7(5-10)6-12-4-2-3-8(11)9(12)13/h2-5H,6,11H2,1H3/b7-5+
• InChI Key： FIMIJTZLWHDTCJ-FNORWQNLSA-N
• SMILES： Cl/C=C(\C)/CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one

3-Amino-1-(3-Chloro-2-Methylprop-2-en-1-yl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound with CAS No. 1704208-99-0, known as 3-amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in chemical transformations and their applications in drug discovery. The structure of this molecule is characterized by a dihydropyridine ring system, an amino group at position 3, and a substituted vinyl group at position 1. These structural features make it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of dihydropyridine derivatives as scaffolds for the development of novel therapeutic agents. For instance, researchers have explored the use of 3-amino-dihydropyridinones in the design of kinase inhibitors, which are crucial for targeting specific enzymes involved in disease pathways. The presence of the amino group in this compound provides a site for further functionalization, enabling the introduction of various substituents that can modulate its biological activity. This makes it an attractive candidate for medicinal chemists seeking to develop highly potent and selective drug candidates.

The synthesis of 3-amino-dihydropyridinones typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of aldehydes or ketones with amines, followed by cyclization to form the dihydropyridine ring. The introduction of the chloroalkenyl group at position 1 is achieved through alkylation or alkenylation reactions, which can be optimized using modern catalytic systems. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives, which are essential for studying stereochemical effects on biological activity.

In terms of applications, 3-amino-dihydropyridinones have been investigated for their potential in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. For example, studies have shown that certain derivatives exhibit potent anti-proliferative activity against cancer cell lines, suggesting their potential as anti-cancer agents. Additionally, their ability to modulate cellular signaling pathways makes them promising candidates for developing drugs targeting chronic inflammatory conditions.

The structural flexibility of 3-amino-dihydropyridinones also makes them valuable in materials science applications. For instance, they can serve as building blocks for constructing advanced materials with tailored electronic properties. Recent research has focused on incorporating these compounds into conjugated systems to enhance their electronic conductivity and stability, which could pave the way for their use in organic electronics and optoelectronic devices.

In conclusion, 3-amino-dihydropyridinones represent a versatile class of compounds with wide-ranging applications in both pharmaceutical and materials science domains. Their unique structure and reactivity make them indispensable tools for researchers seeking to develop innovative solutions to complex scientific challenges. As ongoing research continues to uncover new insights into their properties and potential uses, this compound will undoubtedly play a pivotal role in shaping future advancements in these fields.